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Compound of Interest

Compound Name: Diethylene glycol distearate

Cat. No.: B093244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for diethylene
glycol distearate in a laboratory setting. The information is compiled from various safety data

sheets to ensure a comprehensive understanding of its properties and the necessary

precautions for its use.

Chemical and Physical Properties
Diethylene glycol distearate is a solid substance with the following properties:

Property Value Reference

CAS Number 109-30-8 [1]

Molecular Formula [CH3(CH2)16CO2CH2CH2]2O [1]

Appearance Solid [1]

Melting Point/Range 54 - 55 °C / 129.2 - 131 °F [1]

pH Not applicable [1]

Odor No information available [1]

Toxicological Data
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Based on available safety data sheets, diethylene glycol distearate is not classified as a

hazardous substance.[1][2][3] The product is stated to contain no substances which at their

given concentration are considered to be hazardous to health.[1] However, one source

suggests it may cause skin and eye irritation and may be harmful if swallowed, in contact with

skin, or inhaled.[4]

Toxicity Category Finding Reference

Acute Toxicity No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

STOT-Single Exposure No data available [1]

STOT-Repeated Exposure No data available [1]

Aspiration Hazard No data available [1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling diethylene
glycol distearate in the laboratory.
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PPE Type Specification Reference

Eye Protection

Wear safety glasses with side

shields (or goggles)

conforming to EN 166 or

NIOSH standards.

[1][2]

Hand Protection

Protective gloves, such as

nitrile rubber, should be worn.

Gloves must be inspected prior

to use.

[1][2]

Skin and Body Protection

Wear long-sleeved clothing.

For larger spills or specific

situations, fire/flame resistant

and impervious clothing may

be necessary.

[1][2]

Respiratory Protection

Under normal use conditions

with adequate ventilation, no

protective equipment is

needed. For large-scale use,

emergencies, or if exposure

limits are exceeded, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

[1][2]

Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing.[2]
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Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

First Aid Measures
In the event of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1][2]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

occurs, get medical

advice/attention.

[1][4]

Inhalation

Remove to fresh air. Get

medical attention immediately

if symptoms occur or if

breathing is difficult. If not

breathing, give artificial

respiration.

[1][2]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do not induce

vomiting. Get medical attention

if symptoms occur.

[1][2]

Accidental Release Measures
In case of a spill, follow these procedures:

Avoid dust formation.[2]

Avoid breathing mist, gas, or vapors.[2]

Avoid contact with skin and eyes.[2]

Use personal protective equipment, including chemical impermeable gloves.[2]

Ensure adequate ventilation.[2]
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Remove all sources of ignition.[2]

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[2]

Prevent further spillage or leakage if it is safe to do so.[2]

Do not let the chemical enter drains.[2]

Collect and arrange for disposal. Keep the chemical in suitable and closed containers for

disposal.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment, such as dry chemical, carbon dioxide, or

alcohol-resistant foam.[1][2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols
Detailed experimental protocols for toxicity testing of diethylene glycol distearate are not

readily available in the reviewed literature. The provided safety data sheets indicate a lack of

extensive toxicological studies, likely due to its classification as a non-hazardous substance.

For analytical detection of the related compounds, diethylene glycol (DEG) and ethylene glycol

(EG), in finished products, the FDA has developed a method using Gas Chromatography-Mass

Spectrometry (GC-MS).[5] This method is intended to identify contamination in high-risk drug

components.[5]
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General Handling Workflow for Diethylene Glycol Distearate

Preparation

Handling

Storage & Disposal

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh/measure required amount

Handle in a designated area

Avoid dust/aerosol formation

Store in a tightly closed container

Keep in a cool, dry, well-ventilated area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: General laboratory workflow for handling diethylene glycol distearate.
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Emergency Spill Response for Diethylene Glycol Distearate

Spill Occurs

Evacuate immediate area
and restrict access

Ensure adequate ventilation

Wear appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the spill
Prevent entry into drains

Collect spill with inert material
Place in a suitable container for disposal

Clean the spill area

Dispose of waste according to regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Decision-making flowchart for a diethylene glycol distearate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

